molecular formula C6H3BrN2S B1655099 6-Bromo-1,2,3-benzothiadiazole CAS No. 31860-02-3

6-Bromo-1,2,3-benzothiadiazole

Cat. No. B1655099
CAS RN: 31860-02-3
M. Wt: 215.07
InChI Key: HRDFWZRRQDWWAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-1,2,3-benzothiadiazole is a chemical compound that is a derivative of benzothiadiazole . It is used as a building block or monomer for the synthesis of light-emitting diodes and conducting polymers for organic electronics .


Synthesis Analysis

The synthesis of this compound involves the reaction of 2-aminothiophenol with bromine . The reaction conditions are optimized to avoid intermediate halogenation reactions and the formation of toxic organometallic by-products .


Molecular Structure Analysis

The molecular structure of this compound has been studied using X-ray diffraction analysis and ab initio calculations . The bromine substituent exhibits electron acceptor properties and significantly increases the electron affinity values .


Chemical Reactions Analysis

This compound is less nucleophilic than naphthalene and nitration is slow . The bromine atoms improve the electrical deficiency of bromobenzo-bis-thiadiazoles nearly without affecting aromaticity .


Physical And Chemical Properties Analysis

This compound is a colorless solid that is soluble in organic solvents . The bromine substituent exhibits electron acceptor properties and significantly increases the electron affinity values .

Scientific Research Applications

Synthesis and Characterization of Luminescent Materials

  • Application: "6-Bromo-1,2,3-benzothiadiazole" derivatives have been synthesized and characterized for their luminescent properties. A study found that certain derivatives exhibit improved optical properties and thermostability due to the introduction of carbazole moieties, making them efficient luminescent materials (Tao et al., 2011).

Development of Organic Semiconductors

  • Application: Benzothiadiazole derivatives are used in the development of organic semiconductors. The introduction of isomers of "benzo[d][1,2,3]thiadiazole" in copolymers has been shown to facilitate high-performance in optoelectronic devices, with applications in transistors, solar cells, photodetectors, and thermoelectrics (Chen et al., 2016).

Photocatalytic Applications

  • Application: "this compound" derivatives have been explored for photocatalytic applications. A novel conjugated microporous polymer incorporating benzothiadiazole units demonstrated superior photocatalytic performance under visible light for environmental applications (Yang et al., 2017).

Antibacterial Activity

  • Application: Certain compounds containing "this compound" structures have been synthesized and evaluated for their antibacterial properties. A study reported that these compounds show strong inhibitory activity against specific strains of bacteria, indicating potential for developing new antibacterial agents (Abdel-Aziem et al., 2021).

Antimalarial Activity

  • Application: Bromo-benzothiophene carboxamide derivatives, closely related to "this compound," have been investigated for their potential as antimalarial agents. Research has shown these compounds to be effective in inhibiting the asexual blood stages of Plasmodium in vitro and in vivo (Banerjee et al., 2011).

Electronic and Optical Properties

  • Application: The electronic and optical properties of phenylamino- and pyridylamino-derivatives of 2,1,3-benzothiadiazole, including "this compound," have been extensively studied. Research has shown that aryl substituents and noncovalent interactions can significantly affect the absorption and emission properties of these compounds in both solid and solution states (Sukhikh et al., 2019).

Synthesis of Novel Organic Compounds

  • Application: The "this compound" framework has been used in the synthesis of novel organic compounds, such as various derivatives and polymorphs, that demonstrate potential for diverse applications. For example, new luminophore polymorphs with mechanochromic properties have been developed, highlighting its versatility in materials science (Echeverri et al., 2020).

Targeted Cancer Therapies

  • Application: Some derivatives of "this compound" have been investigated for their potential as targeted anticancer agents, particularly as EGFR inhibitors. These compounds have shown efficacy in inhibiting cancer cell growth, demonstrating their potential in the development of new cancer therapies (Allam et al., 2020).

Safety and Hazards

6-Bromo-1,2,3-benzothiadiazole is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes .

Future Directions

The future directions for 6-Bromo-1,2,3-benzothiadiazole could involve its use in the synthesis of organic photovoltaic components . It could also be used to construct high-performance donor–acceptor polymers in organic electronics .

properties

IUPAC Name

6-bromo-1,2,3-benzothiadiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3BrN2S/c7-4-1-2-5-6(3-4)10-9-8-5/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRDFWZRRQDWWAB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1Br)SN=N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3BrN2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101305602
Record name 6-Bromo-1,2,3-benzothiadiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101305602
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

215.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

31860-02-3
Record name 6-Bromo-1,2,3-benzothiadiazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=31860-02-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-Bromo-1,2,3-benzothiadiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101305602
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-bromo-1,2,3-benzothiadiazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Bromo-1,2,3-benzothiadiazole
Reactant of Route 2
6-Bromo-1,2,3-benzothiadiazole
Reactant of Route 3
Reactant of Route 3
6-Bromo-1,2,3-benzothiadiazole
Reactant of Route 4
6-Bromo-1,2,3-benzothiadiazole
Reactant of Route 5
Reactant of Route 5
6-Bromo-1,2,3-benzothiadiazole
Reactant of Route 6
6-Bromo-1,2,3-benzothiadiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.